Cas no 117951-17-4 (Benzene, 1-(2-phenylethyl)-3-(trifluoromethyl)-)

• Product Name: Benzene, 1-(2-phenylethyl)-3-(trifluoromethyl)-
• CAS No: 117951-17-4
• MF: C₁₅H₁₃F₃
• MW: 250.258934736252
• CID: 3662114
• PubChem ID: 54051629
• Update Time: 2025-04-22

Benzene, 1-(2-phenylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-phenylethyl)-3-(trifluoromethyl)-
• 1-Phenethyl-3-(trifluoromethyl)benzene
• UCALCLZWSFVKFC-UHFFFAOYSA-N
• 1-Phenyl-2-[3-(trifluoromethyl)phenyl]ethane
• HS-3494
• 1-(2-Phenylethyl)-3-(trifluoromethyl)benzene
• 117951-17-4

• Inchi： 1S/C15H13F3/c16-15(17,18)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2
• InChI Key： UCALCLZWSFVKFC-UHFFFAOYSA-N
• SMILES： C1(CCC2=CC=CC=C2)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 250.09693490Da
• Monoisotopic Mass: 250.09693490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų